Cas no 1551610-31-1 (1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid)

• Product Name: 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid
• CAS No: 1551610-31-1
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5885073
• PubChem ID: 115433010
• Update Time: 2025-06-08

1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1551610-31-1
• EN300-5061699
• 1-[(trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid
• 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid

• Inchi： 1S/C9H12F3NO3/c10-9(11,12)6(14)13-5-8(7(15)16)3-1-2-4-8/h1-5H2,(H,13,14)(H,15,16)
• InChI Key： GUWUHENSOCWLRD-UHFFFAOYSA-N
• SMILES： FC(C(NCC1(C(=O)O)CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 1551610-31-1 and Product Name: 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid

1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid, identified by its CAS number 1551610-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoroacetamide moiety, which is known for its enhanced metabolic stability and improved binding affinity to biological targets. The cyclopentane ring in its structure contributes to its unique pharmacokinetic properties, making it a valuable scaffold for drug design.

The trifluoroacetamide functional group is particularly noteworthy due to its ability to modulate the electronic properties of adjacent atoms, thereby influencing the compound's reactivity and interactions with biological systems. In recent years, there has been a growing interest in the development of fluorinated compounds for their potential therapeutic applications. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological profiles, including increased bioavailability, prolonged half-life, and enhanced resistance to enzymatic degradation. This has made fluorinated derivatives, such as 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid, attractive candidates for further investigation.

Recent studies have highlighted the significance of cyclopentane derivatives in medicinal chemistry. The rigid five-membered ring provides a stable core structure that can be modified to achieve specific biological activities. For instance, modifications at the 1-position of the cyclopentane ring can introduce functional groups that interact with target proteins or enzymes. In the case of 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid, the presence of a methyl group attached to the trifluoroacetamide moiety suggests potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmaceutical molecules. The combination of a trifluoroacetamide group and a cyclopentane core offers a versatile platform for further chemical modifications. Researchers have been exploring various strategies to derivatize this compound, aiming to develop new drugs with improved efficacy and reduced side effects. For example, coupling this compound with other bioactive molecules could lead to the creation of hybrid compounds with enhanced pharmacological properties.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms into drug molecules can significantly alter their metabolic pathways, leading to increased stability and prolonged activity. This has prompted extensive research into the development of fluorinated analogs of existing drugs, as well as entirely new therapeutic agents. 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid represents an important step in this direction, offering a promising scaffold for future drug discovery efforts.

In addition to its potential applications in drug development, this compound has also been studied for its role in materials science and chemical synthesis. The unique structural features of 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid make it a valuable intermediate in organic synthesis, enabling the preparation of more complex molecules with tailored properties. Researchers have been exploring its use in catalytic processes and as a building block for advanced materials, further expanding its utility beyond traditional pharmaceutical applications.

The synthesis of 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoroacetamide group typically requires specialized reagents and conditions to achieve optimal results. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds on an industrial scale. This has opened up new possibilities for their use in various scientific and commercial applications.

One area where this compound has shown particular promise is in the development of enzyme inhibitors. The trifluoroacetamide moiety can interact with specific residues on target enzymes, leading to potent inhibition of their activity. This has been particularly relevant in the treatment of diseases caused by enzymatic dysregulation, such as cancer and inflammatory disorders. By targeting key enzymes involved in these conditions, compounds like 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid could offer novel therapeutic strategies.

The cyclopentane ring also contributes to the compound's overall stability, making it less susceptible to degradation under physiological conditions. This enhanced stability is crucial for ensuring that drugs remain active within the body long enough to exert their desired effects. Additionally, the presence of fluorine atoms can improve solubility and bioavailability, further enhancing its pharmacological profile.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of compounds like 1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets, providing valuable insights into their potential therapeutic applications. These computational methods have accelerated the drug discovery process by enabling virtual screening and rapid optimization of lead compounds.

In conclusion,1-[(Trifluoroacetamido)methyl]cyclopentane-1-carboxylic acid (CAS No. 1551610-31-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing new drugs with improved efficacy and stability. The combination of a trifluoroacetamide group and a cyclopentane core offers numerous opportunities for further exploration and innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic treatments across various medical fields.